methyl 2-(8-(4-bromophenyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate

• IUPAC Name: methyl 2-[6-(4-bromophenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate
• InChI: InChI=1S/C18H16BrN5O4/c1-10-8-22-14-15(20-17(22)24(10)12-6-4-11(19)5-7-12)21(2)18(27)23(16(14)26)9-13(25)28-3/h4-8H,9H2,1-3H3
• InChI Key: CZDNKVNKKGNKHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1C4=CC=C(C=C4)Br)N(C(=O)N(C3=O)CC(=O)OC)C
• Molecular Formula: C18H16BrN5O4
• Molecular Weight: 446.3 g/mol

Description

This compound is a methyl ester of a complex organic acid. The acid part contains an imidazo[2,1-f]purin-3(2H,4H,8H)-yl group, which is a type of purine. Purines are biologically significant and are found in many important biomolecules like DNA and RNA. The presence of the bromophenyl group indicates that this compound might have significant reactivity and could potentially be used in further synthetic transformations.

Molecular Structure Analysis

The molecular structure of this compound is quite complex. It contains a purine core, which is a bicyclic aromatic system. Attached to this core is a bromophenyl group, which is a benzene ring with a bromine atom attached. The presence of the bromine atom suggests that this compound could participate in electrophilic aromatic substitution reactions.

Chemical Reactions Analysis

As a brominated aromatic compound, this molecule could undergo various reactions such as electrophilic aromatic substitution, nucleophilic aromatic substitution, or coupling reactions. The ester group could be hydrolyzed under acidic or basic conditions to give the corresponding carboxylic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. As a brominated aromatic compound, it would likely be relatively stable and resistant to oxidation. The presence of the ester group could make it somewhat polar, which could affect its solubility in different solvents.

Scientific Research Applications

Suzuki–Miyaura Coupling

The Suzuki–Miyaura (SM) cross-coupling reaction is a powerful method for forming carbon–carbon bonds. It involves the coupling of organoboron compounds with organic halides or pseudohalides (such as aryl or vinyl halides). . Its stability, mild reaction conditions, and functional group tolerance contribute to its popularity in synthetic chemistry.

Protodeboronation Reactions

Pinacol boronic esters, including methyl 2-(8-(4-bromophenyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate, are valuable building blocks in organic synthesis. Protodeboronation reactions allow the removal of the boron moiety, leading to functionalized products. .

Future Directions

The potential applications of this compound would depend on its biological activity. It could potentially be used in medicinal chemistry if it shows activity against a particular biological target. Further studies would be needed to determine its potential uses.